2-(4-Fluorophenyl)-2-methyloxirane
Cat. No. B2708240
M. Wt: 152.168
InChI Key: PASVNUFCKZMCHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08906925B2
Procedure details
A solution of 1-(4-fluorophenyl)ethanone (1 equiv.) in DMSO is added to the reaction mixture dropwise over 20 min. and stirred at RT for 4 h. The reaction is monitored by TLC and at completion the reaction mixture is poured in water (100 mL) and extracted with EtOAc. The combined organic extract is washed with water, followed by brine, dried over sodium sulfate and evaporated to dryness.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=[O:10])[CH3:9])=[CH:4][CH:3]=1.[CH3:11]S(C)=O>O>[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2([CH3:11])[CH2:9][O:10]2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)C(C)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at RT for 4 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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EXTRACTION
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Type
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EXTRACTION
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Details
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The combined organic extract
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WASH
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Type
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WASH
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Details
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is washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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|
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Smiles
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FC1=CC=C(C=C1)C1(OC1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
